Cas no 905277-27-2 (5-Chlorothiophene-3-sulfonyl chloride)

• Product Name: 5-Chlorothiophene-3-sulfonyl chloride
• CAS No: 905277-27-2
• MF: C₄H₂Cl₂O₂S₂
• MW: 217.093476772308
• CID: 5741993
• PubChem ID: 21617170
• Update Time: 2025-06-21

5-Chlorothiophene-3-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• AKOS006333418
• 5-chlorothiophene-3-sulfonyl chloride
• AT39627
• EN300-712985
• SCHEMBL4875871
• CS-0491605
• 5-chlorothiophene-3-sulfonylchloride
• 905277-27-2
• 3-Thiophenesulfonyl chloride, 5-chloro-
• 5-Chlorothiophene-3-sulfonyl chloride

• Inchi： 1S/C4H2Cl2O2S2/c5-4-1-3(2-9-4)10(6,7)8/h1-2H
• InChI Key： AKIIGQKHZHPDDW-UHFFFAOYSA-N
• SMILES： C1SC(Cl)=CC=1S(Cl)(=O)=O

Computed Properties

• Exact Mass: 215.8873270g/mol
• Monoisotopic Mass: 215.8873270g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 70.8Ų

Experimental Properties

• Density: 1.702±0.06 g/cm3(Predicted)
• Boiling Point: 297.7±25.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl chlorides

Additional information on 5-Chlorothiophene-3-sulfonyl chloride

5-Chlorothiophene-3-sulfonyl Chloride (CAS No. 905277-27-2): A Comprehensive Overview

5-Chlorothiophene-3-sulfonyl chloride, identified by the CAS number 905277-27-2, is a significant compound in the realm of organic chemistry, particularly within the sulfonamide and sulfonyl chloride family. This compound has garnered attention due to its versatile applications in drug discovery, material science, and advanced chemical synthesis. The molecule's structure, featuring a chloro-substituted thiophene ring attached to a sulfonyl chloride group, makes it a valuable intermediate in the construction of bioactive molecules and functional materials.

The synthesis of 5-chlorothiophene-3-sulfonyl chloride typically involves multi-step processes that emphasize the importance of regioselectivity and functional group compatibility. Recent advancements in catalytic methodologies have enabled more efficient routes to this compound, leveraging transition metal catalysts and microwave-assisted reactions. These innovations have not only improved yield but also minimized environmental impact, aligning with the growing demand for sustainable chemical practices.

In terms of applications, 5-chlorothiophene-3-sulfonyl chloride has been extensively utilized as an electrophilic reagent in nucleophilic substitution reactions. Its reactivity is particularly advantageous in the formation of sulfonamides, which are critical components in pharmaceuticals. For instance, studies have demonstrated its role in the synthesis of potential anticancer agents, where the thiophene moiety contributes to enhanced bioavailability and target specificity.

Moreover, the compound's electronic properties make it a promising candidate in the field of optoelectronics. Research has shown that derivatives of 5-chlorothiophene-3-sulfonyl chloride can be incorporated into organic semiconductors, enhancing their charge transport capabilities. This application underscores the compound's potential in advancing next-generation electronic devices.

The structural versatility of 5-chlorothiophene-3-sulfonyl chloride also extends to its use as a building block for constructing complex heterocyclic frameworks. Recent studies have highlighted its utility in forming fused-ring systems, which are integral to various natural product mimics and synthetic polymers.

In conclusion, 5-chlorothiophene-3-sulfonyl chloride (CAS No. 905277-27-2) stands as a pivotal compound with diverse applications across multiple disciplines. Its continued exploration in both academic and industrial settings is expected to unlock further innovations, solidifying its role as a cornerstone in modern chemical research.